10.1039/C2TA00727D | Polymer-derived SiCN and SiOC ceramics – structure and energetics at the nanoscale

Polymer-derived SiCN and SiOC ceramics – structure and energetics at the nanoscale

Journal of Materials Chemistry A Pub Date: 2012-12-18 DOI: 10.1039/C2TA00727D

Abstract

The complex nanodomain structure and energetic features of polymer-derived SiCN and SiOC ceramics have been investigated by multinuclear 1D and 2D solid-state NMR, micro-Raman, SAXS, XRD, HRTEM and oxidative high temperature oxide melt solution calorimetry, respectively. Structural models consistent with all these lines of evidence put emphasis on interconnected fractal domains stabilized by the mixed-bond-structure and interface bonding between nanodomains. The structural and thermodynamic role of hydrogen in the stabilization of interfacial bonding between the nanodomains in polysilylcarbodiimide-derived SiCN is reported as well.

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Journal Name：Journal of Materials Chemistry A

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